Cas no 1694010-87-1 (1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol)

• Product Name: 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol
• CAS No: 1694010-87-1
• MF: C₁₁H₁₅FO₃
• MW: 214.233407258987
• CID: 6329660
• PubChem ID: 108057224
• Update Time: 2025-10-29

1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol
• 1694010-87-1
• EN300-1122194

• Inchi： 1S/C11H15FO3/c1-14-6-7-15-8-11(13)9-2-4-10(12)5-3-9/h2-5,11,13H,6-8H2,1H3
• InChI Key： PILDSGPSAUIIIP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(COCCOC)O

Computed Properties

• Exact Mass: 214.10052250g/mol
• Monoisotopic Mass: 214.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol

Professional Introduction to Compound with CAS No. 1694010-87-1 and Product Name: 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol

The compound with the CAS number 1694010-87-1 and the product name 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-fluorophenyl group and a 2-(2-methoxyethoxy)ethan-1-ol moiety contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The 4-fluorophenyl group, in particular, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of pharmaceutical agents. This feature has been extensively utilized in the development of small-molecule inhibitors and therapeutic agents targeting various diseases. The compound in question leverages this property to potentially improve the efficacy and selectivity of drug candidates.

The 2-(2-methoxyethoxy)ethan-1-ol side chain adds another layer of complexity to the molecular structure, influencing both solubility and interactions with biological targets. This moiety is often employed to enhance solubility in aqueous environments, which is crucial for drug formulation and delivery. Additionally, the presence of hydroxyl groups can facilitate hydrogen bonding interactions, which are critical for achieving high affinity binding in biological systems. These structural features make 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol a promising scaffold for designing novel therapeutic molecules.

In the context of current research, this compound has shown potential in several areas. One notable application is in the development of kinase inhibitors, where fluorinated aromatic rings are frequently used to optimize binding interactions with target enzymes. The 4-fluorophenyl group can help stabilize the transition state during enzyme-substrate interactions, thereby enhancing inhibitory activity. Furthermore, the 2-(2-methoxyethoxy)ethan-1-ol moiety can serve as a hinge-binding element, improving the overall fit within the active site of kinases.

Another area of interest is the use of this compound in designing ligands for G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes. The structural features of 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol, particularly the fluorinated aromatic ring and hydroxyl-containing side chain, make it a suitable candidate for modulating GPCR activity. Recent studies have demonstrated that fluorinated compounds can significantly alter receptor conformation and signaling pathways, leading to improved therapeutic outcomes.

Moreover, the compound has been explored in the context of antiviral and anticancer research. The ability of fluorinated aromatic compounds to interfere with viral replication and cancer cell proliferation has been well-documented. The unique structural motifs present in 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol could potentially be exploited to develop novel antiviral agents or chemotherapeutic drugs. Preliminary studies suggest that this compound exhibits promising activity against certain viral strains and cancer cell lines, warranting further investigation.

The synthesis and characterization of this compound have also been subjects of recent research efforts. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the molecular structure and confirm the identity of key functional groups.

In conclusion, 1-(4-fluorophenyl)-2-(2-methoxyethoxy)ethan-1-ol represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with applications ranging from antiviral and anticancer treatments to kinase inhibition and GPCR modulation. Continued research into this compound holds promise for discovering new treatments for various diseases and improving existing therapeutic strategies.